Cas no 2229585-22-0 (3-(3-ethyloxetan-3-yl)oxyazetidine)

• Product Name: 3-(3-ethyloxetan-3-yl)oxyazetidine
• CAS No: 2229585-22-0
• MF: C₈H₁₅NO₂
• MW: 157.210202455521
• CID: 6174160
• PubChem ID: 165841413
• Update Time: 2025-10-18

3-(3-ethyloxetan-3-yl)oxyazetidine Chemical and Physical Properties

Names and Identifiers

• 3-(3-ethyloxetan-3-yl)oxyazetidine
• 3-[(3-ethyloxetan-3-yl)oxy]azetidine
• 2229585-22-0
• EN300-1814834

• Inchi： 1S/C8H15NO2/c1-2-8(5-10-6-8)11-7-3-9-4-7/h7,9H,2-6H2,1H3
• InChI Key： PVZROCWHLBCSQM-UHFFFAOYSA-N
• SMILES： O(C1CNC1)C1(CC)COC1

Computed Properties

• Exact Mass: 157.110278721g/mol
• Monoisotopic Mass: 157.110278721g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 141
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.1
• Topological Polar Surface Area: 30.5Ų

Additional information on 3-(3-ethyloxetan-3-yl)oxyazetidine

Comprehensive Overview of 3-(3-ethyloxetan-3-yl)oxyazetidine (CAS No. 2229585-22-0): Properties, Applications, and Industry Relevance

The chemical compound 3-(3-ethyloxetan-3-yl)oxyazetidine (CAS No. 2229585-22-0) has garnered significant attention in recent years due to its unique structural features and versatile applications in pharmaceutical and material science research. As a heterocyclic compound combining oxetane and azetidine moieties, it offers a promising scaffold for drug discovery and polymer chemistry. This article delves into its molecular characteristics, synthesis pathways, and emerging uses while addressing frequently searched queries such as "oxetane derivatives in drug design" and "azetidine-based functional materials."

From a structural perspective, 3-(3-ethyloxetan-3-yl)oxyazetidine features a four-membered azetidine ring linked via an ether bond to a substituted oxetane group. This compact yet sterically demanding architecture contributes to its high ring strain energy, a property increasingly exploited in medicinal chemistry to enhance binding affinity and metabolic stability. Researchers investigating "bioisosteres for tetrahydrofuran" or "polar functional group replacements" often explore this compound class due to its balanced lipophilicity and hydrogen-bonding capacity.

The synthesis of CAS 2229585-22-0 typically involves multi-step organic transformations, with key steps including nucleophilic substitution reactions between activated azetidine precursors and 3-ethyl-3-hydroxyoxetane derivatives. Recent publications highlight improved catalytic methods for such etherifications, addressing the common search term "green chemistry approaches to strained ethers." Process chemists particularly value the compound's compatibility with continuous flow systems, a trending topic in industrial-scale manufacturing optimization.

In pharmaceutical applications, 3-(3-ethyloxetan-3-yl)oxyazetidine serves as a privileged building block for kinase inhibitors and GPCR-targeted therapies. Its oxetane-azetidine hybrid structure appears in patent literature addressing "solubility-enhancing fragments" and "conformational restriction strategies." Computational studies suggest the ethyl-substituted oxetane moiety effectively modulates physicochemical properties while maintaining favorable ligand efficiency metrics, explaining its prevalence in fragment-based drug design (FBDD) campaigns.

Material scientists have also adopted this compound for developing advanced cross-linked polymers with tailored mechanical properties. The strained ether linkages in CAS 2229585-22-0 enable unique polymerization behaviors under cationic conditions, relevant to searches for "high-performance thermosets" and "self-healing materials." Recent studies demonstrate its utility in creating low-dielectric constant materials for microelectronics—a rapidly growing application area aligned with semiconductor industry demands.

Analytical characterization of 3-(3-ethyloxetan-3-yl)oxyazetidine presents specific challenges due to its thermal sensitivity and tendency for ring-opening reactions. Advanced techniques like cryogenic NMR and high-resolution mass spectrometry (HRMS) are often employed, addressing common analytical chemistry queries about "characterization of strained heterocycles." The compound's spectral fingerprints have been thoroughly documented to support quality control in synthetic workflows.

Regulatory and safety assessments indicate that CAS 2229585-22-0 requires standard handling precautions for organic compounds, with particular attention to its potential moisture sensitivity. Safety data sheets emphasize using inert atmosphere techniques during large-scale operations—a practical consideration for researchers searching "best practices for air-sensitive reagents." The compound's environmental fate has been evaluated through OECD guideline studies, showing favorable biodegradation profiles compared to persistent fluorinated alternatives.

The commercial availability of 3-(3-ethyloxetan-3-yl)oxyazetidine has expanded significantly since 2020, with multiple suppliers offering custom synthesis services. Procurement specialists frequently search for "bulk quantities of specialty heterocycles" and "GMP-grade azetidine derivatives," reflecting growing industrial demand. Current market analyses suggest compound libraries containing this scaffold command premium pricing due to their utility in high-throughput screening platforms.

Future research directions likely involve exploiting the stereoelectronic effects of this molecule in asymmetric catalysis and investigating its metabolite profiles in biological systems. The compound's presence in recent pre-clinical candidates suggests it will remain relevant to searches for "next-generation heterocyclic pharmacophores" and "three-dimensional fragment libraries." Continuous innovation in synthetic methodology and application development ensures CAS 2229585-22-0 maintains its status as a valuable tool for molecular design.